Cas no 1807111-51-8 (2-Chloro-4-chloromethyl-5-cyanobenzenesulfonyl chloride)

• Product Name: 2-Chloro-4-chloromethyl-5-cyanobenzenesulfonyl chloride
• CAS No: 1807111-51-8
• MF: C₈H₄Cl₃NO₂S
• MW: 284.546857833862
• CID: 4792001
• Update Time: 2025-10-30

2-Chloro-4-chloromethyl-5-cyanobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-chloromethyl-5-cyanobenzenesulfonyl chloride

• Inchi： 1S/C8H4Cl3NO2S/c9-3-5-1-7(10)8(15(11,13)14)2-6(5)4-12/h1-2H,3H2
• InChI Key： MNAOUXSILRPODR-UHFFFAOYSA-N
• SMILES： ClC1=CC(CCl)=C(C#N)C=C1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 2.7
• Topological Polar Surface Area: 66.3

Additional information on 2-Chloro-4-chloromethyl-5-cyanobenzenesulfonyl chloride

Introduction to 2-Chloro-4-chloromethyl-5-cyanobenzenesulfonyl chloride (CAS No. 1807111-51-8)

2-Chloro-4-chloromethyl-5-cyanobenzenesulfonyl chloride (CAS No. 1807111-51-8) is a versatile organic compound with a complex molecular structure that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, characterized by its unique combination of functional groups, including a chloromethyl, cyano, and sulfonyl chloride moiety, offers a wide range of applications in the synthesis of advanced materials and pharmaceutical intermediates.

The molecular formula of 2-Chloro-4-chloromethyl-5-cyanobenzenesulfonyl chloride is C₉H₆Cl₃NOS, and its molecular weight is approximately 276.06 g/mol. The compound's structure includes a benzene ring substituted with a chloro group at the 2-position, a chloromethyl group at the 4-position, and a cyano group at the 5-position, all of which are further functionalized by a sulfonyl chloride group. This intricate arrangement of functional groups endows the compound with unique chemical properties and reactivity profiles.

In recent years, 2-Chloro-4-chloromethyl-5-cyanobenzenesulfonyl chloride has been extensively studied for its potential applications in the development of novel pharmaceuticals. One notable area of research involves its use as an intermediate in the synthesis of drugs targeting specific biological pathways. For instance, studies have shown that derivatives of this compound can exhibit potent inhibitory effects on enzymes involved in various disease processes, such as cancer and inflammatory disorders.

The reactivity of the sulfonyl chloride group in 2-Chloro-4-chloromethyl-5-cyanobenzenesulfonyl chloride makes it an excellent candidate for coupling reactions with a variety of nucleophiles. This property has been leveraged in the synthesis of complex organic molecules and polymers with tailored functionalities. Additionally, the presence of the cyano group provides opportunities for further chemical modifications, such as reduction to form an amine or hydrolysis to generate a carboxylic acid, both of which can be crucial steps in drug design and development.

Beyond its pharmaceutical applications, 2-Chloro-4-chloromethyl-5-cyanobenzenesulfonyl chloride has also found use in materials science. Researchers have explored its potential as a building block for the synthesis of advanced materials with enhanced mechanical and thermal properties. For example, derivatives of this compound have been used to create polymers with improved stability and durability, making them suitable for applications in industries such as electronics and aerospace.

The synthesis of 2-Chloro-4-chloromethyl-5-cyanobenzenesulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the sequential introduction of functional groups onto a substituted benzene ring through reactions such as chlorination, cyano substitution, and sulfonylation. Advances in synthetic methodologies have led to more efficient and environmentally friendly approaches to producing this compound on both laboratory and industrial scales.

In terms of safety and handling, it is important to note that 2-Chloro-4-chloromethyl-5-cyanobenzenesulfonyl chloride, like many organic compounds containing reactive functional groups, should be handled with care. Proper personal protective equipment (PPE) should be worn during handling to prevent exposure to skin or inhalation. Additionally, storage conditions should be carefully controlled to maintain the stability and integrity of the compound.

The ongoing research into 2-Chloro-4-chloromethyl-5-cyanobenzenesulfonyl chloride continues to uncover new applications and potential uses across various scientific disciplines. As our understanding of its chemical properties deepens, it is likely that this compound will play an increasingly important role in the development of innovative solutions to pressing scientific challenges.